Cas no 1207048-72-3 (2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide)
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide
- 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide
-
- Inchi: 1S/C22H19N3O3S/c1-14-4-3-5-16(10-14)24-19(26)11-25-13-23-20-18(12-29-21(20)22(25)27)15-6-8-17(28-2)9-7-15/h3-10,12-13H,11H2,1-2H3,(H,24,26)
- InChI Key: SLRUNYNPXPDBTD-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(C)=C1)(=O)CN1C=NC2C(C3=CC=C(OC)C=C3)=CSC=2C1=O
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-1914-2μmol |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-5μmol |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-10μmol |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-20μmol |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-1mg |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-2mg |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-3mg |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-4mg |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-5mg |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-1914-10mg |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide |
1207048-72-3 | 10mg |
$79.0 | 2023-09-10 |
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide
Introduction to 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide (CAS No. 1207048-72-3)
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide (CAS No. 1207048-72-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.
The chemical structure of 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide is characterized by a thienopyrimidine core linked to a substituted acetamide moiety. The presence of the 4-methoxyphenyl and 3-methylphenyl substituents imparts specific pharmacological properties that are crucial for its biological activity. Recent studies have highlighted the potential of this compound in various disease models, making it a subject of extensive research in both academic and industrial settings.
Biological Activity and Mechanism of Action
2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide has been shown to exhibit potent antitumor activity against a variety of cancer cell lines. In vitro studies have demonstrated its ability to inhibit the proliferation of human breast cancer cells (MCF-7), colon cancer cells (HT-29), and lung cancer cells (A549). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. Additionally, this compound has been found to downregulate the expression of anti-apoptotic proteins like Bcl-2 and Bcl-xL, thereby enhancing the sensitivity of cancer cells to chemotherapeutic agents.
Beyond its antitumor properties, 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide has also shown promising anti-inflammatory effects. In vivo studies using animal models have demonstrated its ability to reduce inflammation in conditions such as rheumatoid arthritis and colitis. The anti-inflammatory activity is attributed to its capacity to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses.
Clinical Potential and Future Directions
The clinical potential of 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide is currently being explored in preclinical studies. Preliminary data suggest that this compound may be effective in treating various cancers and inflammatory diseases. However, further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in humans.
Ongoing efforts are focused on improving the solubility and bioavailability of 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide. Novel drug delivery systems such as nanoparticles and liposomes are being investigated to enhance its therapeutic efficacy while minimizing side effects. Additionally, combination therapies involving this compound with existing chemotherapeutic agents or immunotherapies are being evaluated to achieve synergistic effects.
Synthesis and Structural Optimization
The synthesis of 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the condensation of 7-chlorothienopyrimidine with 4-methoxybenzaldehyde followed by nucleophilic substitution with 3-methylaniline. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound.
To further enhance its biological activity and pharmacological properties, structural optimization studies are being conducted. These efforts involve the modification of functional groups on the thienopyrimidine core or the acetamide moiety to improve binding affinity to target proteins or receptors. Computational methods such as molecular docking and molecular dynamics simulations are employed to predict the binding modes and interactions between the optimized compounds and their targets.
Conclusion
In conclusion, 2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide (CAS No. 1207048-72-3) represents a promising lead compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure confers multiple biological activities that make it an attractive candidate for treating various diseases. Ongoing research aims to optimize its properties for clinical applications and explore new therapeutic avenues. As our understanding of this compound continues to evolve, it is expected to play a crucial role in advancing the field of pharmaceutical sciences.
1207048-72-3 (2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(3-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)